Cas no 109022-81-3 (3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO-)

• Product Name: 3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO-
• CAS No: 109022-81-3
• MF: C₅H₈ClNO₂
• MW: 149.575520515442
• CID: 3296221
• PubChem ID: 13702272
• Update Time: 2025-09-19

3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO-
• AKOS006384661
• (5-(chloromethyl)-4,5-dihydroisoxazol-3-yl)methanol
• SCHEMBL16011555
• 5-(Chloromethyl)-4,5-dihydro-3-isoxazolemethanol
• 109022-81-3
• QIRDFIHLUGLPSN-UHFFFAOYSA-N
• DB-196131

• Inchi： 1S/C5H8ClNO2/c6-2-5-1-4(3-8)7-9-5/h5,8H,1-3H2
• InChI Key： QIRDFIHLUGLPSN-UHFFFAOYSA-N
• SMILES： O1C(CCl)CC(CO)=N1

Computed Properties

• Exact Mass: 149.0243562Da
• Monoisotopic Mass: 149.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

Additional information on 3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO-

Introduction to 3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO and Its Significance in Modern Chemical Research

The compound with the CAS number 109022-81-3, identified as 3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO, represents a fascinating molecule with potential applications in the field of pharmaceuticals and chemical synthesis. This isoxazole derivative has garnered attention due to its unique structural properties and its role as a precursor in the development of novel bioactive molecules. The presence of a chloromethyl group and a dihydro moiety in its structure suggests a high degree of reactivity, making it a valuable intermediate in organic synthesis.

In recent years, there has been a growing interest in isoxazole compounds due to their diverse biological activities. These heterocyclic structures are known for their involvement in various pharmacological processes, including anti-inflammatory, antimicrobial, and anticancer effects. The specific modification of the isoxazole ring with a chloromethyl substituent enhances its utility as a synthetic building block. This modification allows for further functionalization, enabling chemists to explore new chemical pathways and develop innovative therapeutic agents.

The 5-(chloromethyl)-4,5-dihydro portion of the molecule is particularly noteworthy. The dihydro substitution indicates a reduction in the double bond of the isoxazole ring, which can significantly alter the electronic properties and reactivity of the molecule. Such structural modifications are often employed to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates. Researchers have been exploring how these changes influence the molecule's interaction with biological targets, aiming to improve efficacy while minimizing side effects.

One of the most exciting areas of research involving 3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO is its potential application in drug discovery. The chloromethyl group serves as a versatile handle for further chemical transformations, allowing for the attachment of various functional groups through nucleophilic addition reactions. This property makes it an attractive candidate for constructing complex molecules that mimic natural products or designed scaffolds. Such molecules are often explored as leads for new drugs targeting complex diseases.

Recent studies have demonstrated the utility of this compound in synthesizing novel analogs with enhanced biological activity. For instance, researchers have used 3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO to develop derivatives that exhibit potent inhibitory effects on specific enzymes implicated in inflammatory diseases. By leveraging its reactive sites, scientists have been able to create molecules that interact more selectively with biological targets, offering promising avenues for therapeutic intervention.

The synthesis of isoxazole derivatives like this one often involves multi-step organic reactions that require careful optimization. The presence of both the chloromethyl and dihydro groups necessitates precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce these complex molecules on a larger scale. This progress is crucial for facilitating further research and potential clinical development.

In addition to its pharmaceutical applications, 3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO has shown promise in material science research. The unique electronic properties of isoxazole derivatives make them interesting candidates for developing new materials with specialized functions. For example, they could be incorporated into polymers or coatings that exhibit enhanced stability or reactivity under specific conditions. Such applications highlight the broad utility of this class of compounds beyond traditional medicinal chemistry.

The ongoing exploration of isoxazole-based compounds underscores their importance as versatile chemical entities. As research continues to uncover new synthetic strategies and biological activities, compounds like 3-ISOXAZOLEMETHANOL, 5-(CHLOROMETHYL)-4,5-DIHYDRO are likely to play an increasingly significant role in both academic and industrial settings. Their potential as building blocks for novel therapeutics and materials makes them indispensable tools for chemists and researchers worldwide.